C-(2,5-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine
Overview
Description
The compound “C-(2,5-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine” is a complex organic molecule. It seems to contain a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) and a phenyl ring (a six-membered ring of carbon atoms) which is substituted with two methyl groups .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through methods such as Grignard reactions, where a halogenated compound reacts with magnesium in an ether solution .Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the connectivity of the atoms and the presence of the pyridine and phenyl rings. The exact structure would depend on the specific locations of the bonds within the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the nitrogen in the pyridine ring and the methyl groups on the phenyl ring. These functional groups could potentially participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role .Scientific Research Applications
- DMPP has shown promise as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting tumor growth and inducing apoptosis (programmed cell death). The compound’s unique chemical structure contributes to its potential as a targeted therapy against specific cancer types .
- DMPP enhances the efficacy of existing chemotherapy drugs. By acting as a chemosensitizer, it sensitizes cancer cells to the effects of chemotherapy, making them more susceptible to treatment. This property could lead to improved outcomes for patients undergoing chemotherapy .
- Studies suggest that DMPP may have neuroprotective effects. It could help mitigate neuronal damage caused by oxidative stress, inflammation, or neurodegenerative conditions. Researchers are exploring its potential in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- DMPP exhibits anti-inflammatory properties. It modulates inflammatory pathways, reducing the release of pro-inflammatory molecules. This makes it relevant for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders .
- As an antioxidant, DMPP scavenges free radicals and protects cells from oxidative damage. Its antioxidant activity contributes to overall cellular health and may play a role in preventing oxidative stress-related diseases .
- Researchers are exploring DMPP’s chemical structure for drug design and development. Its unique aromatic ring system and nitrogen-containing functional groups make it an interesting scaffold for creating novel compounds with specific biological activities .
Anticancer Potential
Chemosensitization
Neuroprotection
Anti-inflammatory Activity
Antioxidant Capacity
Chemical Biology and Drug Design
Mechanism of Action
properties
IUPAC Name |
(2,5-dimethylphenyl)-pyridin-4-ylmethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2/c1-10-3-4-11(2)13(9-10)14(15)12-5-7-16-8-6-12/h3-9,14H,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GERVVZFARQMUKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(C2=CC=NC=C2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
C-(2,5-Dimethyl-phenyl)-C-pyridin-4-yl-methylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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